Cas no 128454-22-8 ((R)-3-(1-pyrrolidinylmethyl)thiomorpholine)

• Product Name: (R)-3-(1-pyrrolidinylmethyl)thiomorpholine
• CAS No: 128454-22-8
• MF: C₉H₁₈N₂S
• MW: 186.317620754242
• CID: 5063262
• PubChem ID: 18645474
• Update Time: 2024-03-01

(R)-3-(1-pyrrolidinylmethyl)thiomorpholine Chemical and Physical Properties

Names and Identifiers

• (R)-3-(1-pyrrolidinylmethyl)thiomorpholine
• (3R)-3-(1-pyrrolidinyl)methylthiomorpholine
• (R)-3-(Pyrrolidin-1-ylmethyl)thiomorpholine

• Inchi： 1S/C9H18N2S/c1-2-5-11(4-1)7-9-8-12-6-3-10-9/h9-10H,1-8H2/t9-/m1/s1
• InChI Key： KGGYRSFDOTUMNB-SECBINFHSA-N
• SMILES： S1CCN[C@@H](C1)CN1CCCC1

Computed Properties

• Exact Mass: 186.11906976g/mol
• Monoisotopic Mass: 186.11906976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 40.6